Cas no 82721-25-3 (Benzo[a]pyrene,6,10-dimethyl- (9CI))

• Product Name: Benzo[a]pyrene,6,10-dimethyl- (9CI)
• CAS No: 82721-25-3
• MF: C₂₂H₁₆
• MW: 280.362445831299
• CID: 723191
• PubChem ID: 134078
• Update Time: 2025-04-19

Benzo[a]pyrene,6,10-dimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzo[a]pyrene,6,10-dimethyl- (9CI)
• 6,10-dimethylbenzo(a)pyrene
• 6,10-dimethylbenzo[a]pyrene
• 82721-25-3
• DTXSID80231976
• Benzo(a)pyrene, 6,10-dimethyl-
• 6,10-Dimethyl-BP

• Inchi： 1S/C22H16/c1-13-5-3-8-17-14(2)18-11-9-15-6-4-7-16-10-12-19(20(13)17)22(18)21(15)16/h3-12H,1-2H3
• InChI Key： UQJYUXXPNGHKLM-UHFFFAOYSA-N
• SMILES： C12C3C4=CC=CC=3C=CC=1C1C(C)=CC=CC=1C(C)=C2C=C4

Computed Properties

• Exact Mass: 280.125
• Monoisotopic Mass: 280.125
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.226
• Boiling Point: 492.6°C at 760 mmHg
• Flash Point: 245.7°C
• Refractive Index: 1.824

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes Benzopyrenes